Cas no 88335-93-7 ((1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester)

(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester structure

88335-93-7 structure

Product Name:(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester

CAS No:88335-93-7

MF:C₉H₁₂O₄

MW:184.189183235168

MDL:MFCD00075490

CID:61157

PubChem ID:354334819

Update Time:2024-10-26

(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

- (1S,2R)-1-methyl cis-1,2,3,6-tetrahydro-phthalate
- 1-METHYL (1S,2R)-(+)-CIS-1,2,3,6-TETRAHYDROPHTHALATE
- (1S,2R)-1-METHYL CIS-1,2,3,6-TETRAHYDROPHTHALATE
- (1S,2R)-1-METHYL CIS-4-CYCLOHEXENE-1,2-DICARBOXYLATE
- (1S,2R)-4-Cyclohexene-1,2-dicarboxylic acid monomethyl ester
- (1S,2R)-CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID 1-MONOMETHYL ESTER
- 6-MCCA
- 6-methoxycarbonyl-3-cyclohexene-1-carboxylic acid
- 1-METHYL (1S 2R)-(+)-CIS-1 2 3 6- &
- 2-Hydrogen 1-Methyl (1S,2R)-1,2,3,6-Tetrahydrophthalate
- 3-Methyltetrahydrophthalic anhydride
- 6-(Methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid
- i>,2<i>R<
- (1R,6S)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylic Acid
- (1S,2R)-1,2,3,6-Tetrahydrophthalic Acid 2-Hydrogen 1-Methyl Ester
- 1-Methyl (1S,2R)-4-cyclohexene-1,2-dicarboxylate (ACI)
- 4-Cyclohexene-1,2-dicarboxylic acid, monomethyl ester, (1S,2R)- (9CI)
- 4-Cyclohexene-1,2-dicarboxylic acid, monomethyl ester, (1S-cis)- (ZCI)
- (1R,2S)-2-(methoxycarbonyl)cyclohex-4-ene-1-carboxylic acid
- (1R,6S)-6-(Methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid
- H1652
- CS-16742
- cis-6-(Methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid
- AKOS015894384
- 2,2',2''-[Methylidynetris(oxy)]tris[propane]; Tri(2-propyl) orthoformate; Tri(prop-2-yl) orthoformate; Tri-iso-propyl orthoformate;
- CS-0102864
- (1S,2R)-1-Methyl cis-1,2,3,6-tetrahydrophthalate, >=97.0% (sum of enantiomers, HPLC)
- SCHEMBL418463
- InChI=1/C9H12O4/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h2-3,6-7H,4-5H2,1H3,(H,10,11)/t6-,7+/m1/s
- 93603-11-3
- (1R, 6S)-6-Methoxycarbonyl-3-cyclohexene-1-carboxylic acid
- (1 R,6S)-6-Methoxycarbonyl-3-cyclohexene-1-carboxylic Acid
- 88335-93-7
- MFCD00075490
- D76313
- (1R, 2S)-2-methoxycarbonylcyclohex-4-ene-1-carboxylic acid
- MYYLMIDEMAPSGH-RQJHMYQMSA-N
- (1R,6S)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylicacid
- (1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester
- MDL： MFCD00075490
- Inchi： 1S/C9H12O4/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h2-3,6-7H,4-5H2,1H3,(H,10,11)/t6-,7+/m1/s1
- InChI Key： MYYLMIDEMAPSGH-RQJHMYQMSA-N
- SMILES： C([C@H]1CC=CC[C@H]1C(=O)O)(=O)OC
- BRN： 5262096

Computed Properties

Exact Mass: 184.07400
Monoisotopic Mass: 184.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.8
Topological Polar Surface Area: 63.6

Experimental Properties

Color/Form: White crystals
Density: 1.231
Melting Point: 64.0 to 68.0 deg-C
Boiling Point: 306.5±42.0 °C at 760 mmHg
Flash Point: 121 ºC
Refractive Index: 1.504
Water Partition Coefficient: Insoluble in water.
PSA: 63.60000
LogP: 0.82640
Specific Rotation: 13 º (c=1, acetone)
Optical Activity: [α]20/D +11.5±1°, c = 1% in acetone
Solubility: Not determined
Vapor Pressure: 0.0±1.4 mmHg at 25°C

(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C992040-50mg	(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester	88335-93-7		50mg	$ 64.00	2023-04-17
TRC	C992040-100mg	(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester	88335-93-7		100mg	$ 87.00	2023-04-17
TRC	C992040-500mg	(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester	88335-93-7		500mg	$ 253.00	2023-04-17
TRC	C992040-1g	(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester	88335-93-7		1g	$ 285.00	2022-06-06
Apollo Scientific	OR307028-1g	(1R,6S)-cis-6-(Methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid	88335-93-7	95	1g	£80.00	2025-02-19
Apollo Scientific	OR307028-5g	(1R,6S)-cis-6-(Methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid	88335-93-7		5g	£320.00	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R87280-1g	(1R,6S)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylic acid	88335-93-7	97%	1g	¥358.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R87280-250mg	(1R,6S)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylic acid	88335-93-7	97%	250mg	¥92.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R87280-5g	(1R,6S)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylic acid	88335-93-7	97%	5g	¥1754.0	2024-07-19
abcr	AB206009-1 g	(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic acid 1-monomethyl ester, 97%, ee 99%; .	88335-93-7	97%	1 g	€65.00	2023-07-20

(1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic Acid 1-Monomethyl Ester Production Method

Production Method 1

4841-84-3

88335-93-7

Reaction Conditions

1.1 Catalysts: Carboxyl esterase Solvents: Acetone , Water ; 7 d, pH 8, rt

Reference

Compelling P1 substituent affect on metalloprotease binding profile enables the design of a novel cyclohexyl core scaffold with excellent MMP selectivity and HER-2 sheddase inhibition

Burns, David M.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(13), 3525-3530

Production Method 2

820993-72-4

88335-93-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 0 °C

Reference

A remarkable temperature effect in the desymmetrization of bridged meso-tricyclic succinic anhydrides with chiral oxazolidin-2-ones

Chaubey, Narendra R.; et al, RSC Advances, 2011, 1(3), 393-396

Production Method 3

935-79-5

88335-93-7

Reaction Conditions

1.1 Catalysts: Quinidine

Reference

2-Azidoethoxy derivatives of 2-aminocyclohexanecarboxylic acids (ACHC): interesting building blocks for the synthesis of cyclic β-peptide conjugates

Reina, Jose J.; et al, Tetrahedron, 2011, 67(32), 5770-5775

Production Method 4

2305-26-2

88335-93-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; rt → reflux; 48 h, reflux
2.1 Reagents: Sodium bicarbonate Catalysts: Carboxyl esterase Solvents: Water ; 70 min, pH 8, 40 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

Scale-Up of a Recombinant Pig Liver Esterase-Catalyzed Desymmetrization of Dimethyl Cyclohex-4-ene-cis-1,2-dicarboxylate

Suess, Philipp; et al, Organic Process Research & Development, 2014, 18(7), 897-903

Production Method 5

4841-84-3

88335-93-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 24 h, pH 8.5, 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Enzymatic Desymmetrization of Dimethyl Cyclohex-4-ene-cis-1,2-dicarboxylate to (1S,2R)-2-(Methoxycarbonyl)cyclohex-4-ene-1-carboxylic Acid

Goswami, Animesh; et al, Organic Process Research & Development, 2009, 13(3), 483-488

Production Method 6

935-79-5

88335-93-7

Reaction Conditions

1.1 Catalysts: Quinidine Solvents: Toluene ; 8 h, -55 °C; 3 d, -18 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

The first total synthesis of (+)-mucosin

Henderson, Alan R.; et al, Chemical Communications (Cambridge, 2012, 48(28), 3409-3411

Production Method 7

935-79-5

88335-93-7

Reaction Conditions

1.1 Catalysts: Quinidine Solvents: Toluene

Reference

Enantiotopic-group differentiation. Catalytic asymmetric ring-opening of prochiral cyclic anhydrides with methanol, using Cinchona alkaloids

Hiratake, Jun; et al, Journal of the Chemical Society, 1987, (5), 1053-8

Production Method 8

85-43-8

88335-93-7

Reaction Conditions

1.1 Reagents: Quinidine Solvents: Carbon tetrachloride , Toluene

Reference

Improved synthesis of both enantiomers of trans-4-cyclohexene-1,2-dicarboxylic acid

Bernardi, Anna; et al, Tetrahedron: Asymmetry, 1999, 10(17), 3403-3407

Production Method 9

88335-93-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 18 h, rt
1.2 Reagents: Sodium bisulfate Solvents: Water ; acidified, rt
1.3 Solvents: Diethyl ether
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 0 °C

Reference

A remarkable temperature effect in the desymmetrization of bridged meso-tricyclic succinic anhydrides with chiral oxazolidin-2-ones

Chaubey, Narendra R.; et al, RSC Advances, 2011, 1(3), 393-396

Production Method 10

88335-93-7

Reaction Conditions

1.1 Reagents: Amberlyst 15 Solvents: Methanol ; 5 d, rt; 9 d, rt
2.1 Reagents: Sodium hydroxide Catalysts: Carboxyl esterase Solvents: Water ; 56.5 h, pH 7, 20 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Pre-organization of the Core Structure of E-Selectin Antagonists

Schwizer, Daniel; et al, Chemistry - A European Journal, 2012, 18(5), 1342-1351

Production Method 11

935-79-5

88335-93-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 10 min, 0 °C; 0 °C → 28 °C
1.2 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone Solvents: Tetrahydrofuran ; 15 min, 28 °C
1.3 Reagents: Citric acid Solvents: Water ; acidified, 28 °C
1.4 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; cooled; 2 h, rt
1.5 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 18 h, rt
2.2 Reagents: Sodium bisulfate Solvents: Water ; acidified, rt
2.3 Solvents: Diethyl ether
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 0 °C

Reference

A remarkable temperature effect in the desymmetrization of bridged meso-tricyclic succinic anhydrides with chiral oxazolidin-2-ones

Chaubey, Narendra R.; et al, RSC Advances, 2011, 1(3), 393-396